Cas no 2680802-38-2 (2-(N-methylacetamido)methylbenzoic acid)

• Product Name: 2-(N-methylacetamido)methylbenzoic acid
• CAS No: 2680802-38-2
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5649921
• PubChem ID: 165916140
• Update Time: 2025-07-24

2-(N-methylacetamido)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(N-methylacetamido)methyl]benzoic acid
• 2680802-38-2
• EN300-28272646
• 2-(N-methylacetamido)methylbenzoic acid

• Inchi： 1S/C11H13NO3/c1-8(13)12(2)7-9-5-3-4-6-10(9)11(14)15/h3-6H,7H2,1-2H3,(H,14,15)
• InChI Key： VEKVUWYRQVAMLA-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)CC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(N-methylacetamido)methylbenzoic acid

Comprehensive Overview of 2-(N-methylacetamido)methylbenzoic acid (CAS No. 2680802-38-2): Properties, Applications, and Industry Insights

2-(N-methylacetamido)methylbenzoic acid (CAS No. 2680802-38-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This benzoic acid derivative incorporates an N-methylacetamido functional group, which enhances its reactivity and compatibility with various synthetic pathways. Researchers and manufacturers are increasingly exploring its utility in drug intermediates, peptide synthesis, and bioconjugation techniques, aligning with the growing demand for high-purity building blocks in modern chemistry.

The compound’s molecular structure combines a benzoic acid backbone with a methylacetamido side chain, offering dual functionality for carboxylate and amide-based reactions. This versatility makes it valuable in designing targeted drug delivery systems and biocompatible materials, topics frequently searched in AI-driven drug discovery platforms. Recent studies highlight its role in optimizing prodrug formulations, a trending focus area for improving bioavailability and reducing side effects in therapeutics.

From a synthetic perspective, 2-(N-methylacetamido)methylbenzoic acid is typically prepared via amide coupling reactions or selective methylation of precursor compounds. Its CAS No. 2680802-38-2 serves as a critical identifier in regulatory documentation and patent literature, ensuring traceability in supply chains. The compound’s stability under ambient conditions and solubility in polar solvents like DMSO and methanol further enhance its practicality for laboratory and industrial use.

Current market trends reflect rising interest in custom synthesis and scalable production of such derivatives, driven by demand from biotech startups and contract research organizations (CROs). Environmental considerations also play a role, with greener synthesis methods for N-methylated compounds being a hot topic in sustainable chemistry forums. Analytical techniques like HPLC and LC-MS are essential for quality control, ensuring compliance with GMP standards for pharmaceutical applications.

In conclusion, 2-(N-methylacetamido)methylbenzoic acid exemplifies innovation at the intersection of medicinal chemistry and material science. Its adaptability to high-throughput screening and combinatorial chemistry workflows positions it as a promising candidate for future breakthroughs. For researchers seeking reliable data, its CAS registry number (2680802-38-2) remains a key reference in databases such as SciFinder and PubChem.